Cas no 847932-19-8 (4-[(4-benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one)

• Product Name: 4-[(4-benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one
• CAS No: 847932-19-8
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 5420639
• Update Time: 2025-06-12

4-[(4-benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one

• Inchi： 1S/C22H24N2O3/c1-16-20(25)8-7-19-18(13-21(26)27-22(16)19)15-24-11-9-23(10-12-24)14-17-5-3-2-4-6-17/h2-8,13,25H,9-12,14-15H2,1H3
• InChI Key： HIBUSKNTBOQJQW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C(O)=CC=C2C(CN2CCN(CC3=CC=CC=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 4-[(4-benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one

Introduction to 4-[(4-Benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 847932-19-8)

4-[(4-Benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 847932-19-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Benzylpiperazine Chromone for brevity, is a derivative of chromene and piperazine, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 4-[(4-Benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one is characterized by a chromene ring system substituted with a hydroxyl group at the 7-position and a methyl group at the 8-position. Additionally, the compound features a piperazine ring linked to a benzyl group, which is attached to the chromene ring via a methylene bridge. This intricate arrangement of functional groups contributes to its diverse biological activities and potential therapeutic effects.

Recent studies have highlighted the multifaceted biological activities of Benzylpiperazine Chromone. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, potentially through its interaction with serotonin and dopamine receptors. These findings suggest that 4-[(4-Benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one could be a valuable lead compound for the development of novel antidepressants with improved efficacy and reduced side effects.

In addition to its antidepressant properties, Benzylpiperazine Chromone has also been investigated for its anticancer potential. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings underscore the potential of 4-[(4-Benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one as a promising anticancer agent.

Another area of interest is the role of Benzylpiperazine Chromone in neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress and inhibit neuroinflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. The neuroprotective effects are thought to be mediated by its ability to modulate oxidative stress pathways and reduce the production of pro-inflammatory cytokines.

The pharmacokinetic properties of 4-[(4-Benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one have also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for drug development.

In conclusion, 4-[(4-Benzylpiperazin-1-yl)methyl]-7-hydroxy-8-methyl-2H-chromen-2-one (CAS No. 847932-19-8) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of neurology, oncology, and neurodegenerative diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Benzylpiperazine Chromone holds promise as a valuable addition to the arsenal of drugs used to treat various medical conditions.